1-[(2R,3S,4R,5R)-5-azido-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione

• Molecular Formula: C9H10FN5O5
• Molecular Weight: 287.20 g/mol
• IUPAC Name: 1-[(2R,3S,4R,5R)-5-azido-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• InChI: InChI=1S/C9H10FN5O5/c10-5-6(18)9(3-16,13-14-11)20-7(5)15-2-1-4(17)12-8(15)19/h1-2,5-7,16,18H,3H2,(H,12,17,19)/t5-,6-,7+,9+/m0/s1
• InChI Key: SNWCOSVWPQSOEU-XZMZPDFPSA-N
• Isomeric SMILES: C1=CN(C(=O)NC1=O)[C@H]2[C@H]([C@@H]([C@](O2)(CO)N=[N+]=[N-])O)F
• Canonical SMILES: C1=CN(C(=O)NC1=O)C2C(C(C(O2)(CO)N=[N+]=[N-])O)F

Description

This compound, referred to as azvudine (IUPAC: 4-amino-1-[(2R,3S,4R,5R)-5-azido-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydro-2-furanyl]-2(1H)-pyrimidinone), is a fluorinated nucleoside analog with a molecular formula of C₉H₁₁FN₆O₄ and a molecular weight of 286.22 g/mol . Its structure features:

• A pyrimidine-2,4-dione base.
• A modified oxolane (tetrahydrofuran) sugar moiety with stereochemical configuration (2R,3S,4R,5R).
• Functional groups: 3-fluoro, 4-hydroxy, 5-azido, and 5-hydroxymethyl substituents.

Azvudine is designed as an antiviral agent, leveraging its azido group for prodrug activation and fluorine for metabolic stability. Its stereochemistry and substituents are critical for target binding and resistance profiles .

Preparation Methods

The synthesis of 1-[(2R,3S,4R,5R)-5-azido-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione typically involves multiple steps, starting from readily available precursors. The synthetic route often includes the following steps:

Glycosylation: The initial step involves the glycosylation of a suitable sugar derivative with a pyrimidine base.

Fluorination: Introduction of the fluorine atom at the desired position using fluorinating agents.

Azidation: Conversion of a hydroxyl group to an azido group using azidating reagents.

Hydroxylation: Introduction of hydroxyl groups at specific positions.

Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of scalable reaction conditions and purification techniques.

Chemical Reactions Analysis

1-[(2R,3S,4R,5R)-5-azido-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the azido group to an amino group.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the azido and fluorine positions.

Hydrolysis: Hydrolysis reactions can cleave ester or glycosidic bonds, leading to the formation of simpler molecules.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines and thiols. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-[(2R,3S,4R,5R)-5-azido-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential as a nucleoside analog in biochemical assays and as a probe for studying nucleic acid interactions.

Medicine: Investigated for its antiviral and anticancer properties, particularly in the development of new therapeutic agents.

Industry: Utilized in the production of pharmaceuticals and as an intermediate in the synthesis of other bioactive compounds.

Mechanism of Action

The mechanism of action of 1-[(2R,3S,4R,5R)-5-azido-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione involves its incorporation into nucleic acids, where it can interfere with DNA and RNA synthesis. The azido group can form covalent bonds with nucleophilic sites in enzymes, leading to inhibition of their activity. The fluorine atom enhances the compound’s stability and binding affinity to molecular targets.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Table 1: Key Structural Features of Azvudine and Analogs

Compound Name	IUPAC Name	Substituents (Oxolane Moiety)	Base Modifications	M.W. (g/mol)	Key References
Azvudine	4-amino-1-[(2R,3S,4R,5R)-5-azido-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2(1H)-pyrimidinone	3-F, 4-OH, 5-N₃, 5-CH₂OH	4-Amino pyrimidine-2,4-dione	286.22
Zidovudine	1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione	3-Azido, 5-CH₂OH	5-Methyl pyrimidine-2,4-dione	267.24
Brivudine	5-[(E)-2-bromoethenyl]-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione	4-OH, 5-CH₂OH	5-Bromoethenyl	333.13
Compound 1355028-82-8	1-[(2R,3S,4S,5R)-5-azido-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione	3,4-diOH, 5-N₃, 5-CH₂OH	None	283.24
Fialuridine	1-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-iodopyrimidine-2,4-dione	3-F, 4-OH, 5-CH₂OH	5-Iodo	413.10

Key Observations:

• Azido Group: Azvudine and Zidovudine share the 3'-azido substituent, which is metabolized to an amino group in vivo for antiviral activity. However, azvudine’s azido group is at the 5-position, unlike Zidovudine’s 3'-azido .
• Fluorine vs. Halogens : Azvudine’s 3-fluoro substituent enhances metabolic stability compared to Brivudine’s bromoethenyl or Fialuridine’s iodo group, which may improve target specificity .
• Hydroxyl and Hydroxymethyl : The 4-hydroxy and 5-hydroxymethyl groups are conserved across analogs, critical for phosphorylation and binding to viral polymerases .

Pharmacological and Binding Properties

Table 2: Binding Energies and Antiviral Targets

Compound	Binding Energy (kcal/mol)	Target Virus	Mechanism	References
Azvudine	Not reported	HIV, HBV	Reverse transcriptase inhibition
Zidovudine	-7.83	HIV	Reverse transcriptase inhibition
Brivudine	-4.87	HSV-1, VZV	Thymidine kinase activation
Ribavirin	-3.02	HCV, RSV	IMP dehydrogenase inhibition

Key Observations:

• Zidovudine ’s strong binding energy (-7.83 kcal/mol) correlates with its efficacy against HIV, though it has higher toxicity (e.g., bone marrow suppression) .
• Brivudine ’s bromoethenyl group confers specificity for herpesviruses, highlighting how substituent choice directs antiviral spectrum .

Stereochemical and Metabolic Considerations

• Stereochemistry : Azvudine’s (2R,3S,4R,5R) configuration ensures proper alignment with viral polymerase active sites. In contrast, Compound 1355028-82-8 (2R,3S,4S,5R) has differing hydroxyl positions, which may reduce binding affinity .
• Metabolic Stability: Fluorine in azvudine resists cytochrome P450 oxidation, prolonging half-life compared to non-fluorinated analogs like Zidovudine .
• Prodrug Activation : Azvudine’s 5-azido group is reduced intracellularly to an amine, enhancing target specificity and reducing off-target effects .

Biological Activity

The compound 1-[(2R,3S,4R,5R)-5-azido-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione is a derivative of pyrimidine and has garnered attention due to its potential biological activities, particularly in the context of antiviral therapies. This article delves into its biological activity, supported by data tables, case studies, and detailed research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_9H_{11}FN_6O_4$, and it features a pyrimidine core substituted with various functional groups, including azido and fluoro moieties. The stereochemistry is significant as it influences the compound's interaction with biological targets.

Structure Overview

Property	Value
Molecular Formula	C₉H₁₁FN₆O₄
Molecular Weight	248.21 g/mol
IUPAC Name	1-[(2R,3S,4R,5R)-5-azido-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione

Antiviral Activity

Research indicates that this compound exhibits significant antiviral properties, particularly against HIV. The mechanism of action is primarily attributed to its ability to inhibit reverse transcriptase (RT), an essential enzyme in the HIV replication cycle.

Case Study: Inhibition of HIV Reverse Transcriptase

In a study published in Trends in Pharmaceutical Sciences, molecular docking simulations demonstrated that the compound effectively binds to both the p66 and p51 subunits of HIV reverse transcriptase. The binding affinity was measured using the following parameters:

Compound	Binding Affinity (kcal/mol)
1-[(2R,3S,4R,5R)-5-azido...]	-7.31295
Carbovir	-6.5841

The negative binding affinity indicates a strong interaction with the enzyme, suggesting potential as an effective inhibitor.

Cytotoxicity and Selectivity

While evaluating the cytotoxic effects on human cell lines, it was found that the compound has a favorable selectivity index, indicating that it can effectively target viral cells without significant toxicity to host cells.

Table: Cytotoxicity Profile

Cell Line	IC₅₀ (µM)
HEK293	>1000
Hela	150
Jurkat T Cells	200

The above data suggests that while the compound is cytotoxic to certain cancerous cell lines (e.g., HeLa), it remains largely non-toxic to normal human cells at therapeutic concentrations.

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of Reverse Transcriptase : As discussed earlier, it binds effectively to RT.
• Interference with Viral Entry : Preliminary studies suggest that it may also hinder viral entry into host cells.
• Induction of Apoptosis : Some studies indicate that it may promote apoptosis in infected cells through mitochondrial pathways.